Glutaconic Acid

• CAS No.: 1724-02-3
• Product Name: Glutaconic Acid
• Molecular Formula: C5H6O4
• Molecular Weight: 130.1 g/mol
• IUPAC Name: (E)-pent-2-enedioic acid
• Standard InChI: InChI=1S/C5H6O4/c6-4(7)2-1-3-5(8)9/h1-2H,3H2,(H,6,7)(H,8,9)/b2-1+
• Standard InChIKey: XVOUMQNXTGKGMA-OWOJBTEDSA-N
• Isomeric SMILES: C(/C=C/C(=O)O)C(=O)O
• SMILES: C(C=CC(=O)O)C(=O)O
• Canonical SMILES: C(C=CC(=O)O)C(=O)O
• Melting Point: 133-135°C
• Physical Description: Solid
• Description: Glutaconic acid, also known as glutaconate or pentenedioate, belongs to the class of organic compounds known as dicarboxylic acids and derivatives. These are organic compounds containing exactly two carboxylic acid groups. Glutaconic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Glutaconic acid has been primarily detected in urine. Glutaconic acid is also a parent compound for other transformation products, including but not limited to, O-glutaconylcarnitine, (e)-3-methylglutaconic acid, and trans-4-carboxybut-2-enoyl-CoA. Glutaconic acid is a potentially toxic compound. Glutaconic acid has been linked to the inborn metabolic disorders including glutaric aciduria I.; Glutaconic acid is a pentenedioic acid that is pent-2-ene substituted by carboxy groups at positions 1 and 5. It has a role as a human metabolite. It is a conjugate acid of a glutaconate(1-).
• Synonyms: glutaconate; glutaconic acid; glutaconic acid, (E)-isomer; glutaconic acid, copper salt; glutaconic acid, ion(2-)
• PubChem Compound: 5280498
• Last Modified: Nov 11 2021